Cas no 918803-96-0 ((2,4,6-Trimethylbenzene-1-sulfonyl)acetonitrile)

• Product Name: (2,4,6-Trimethylbenzene-1-sulfonyl)acetonitrile
• CAS No: 918803-96-0
• MF: C₁₁H₁₃NO₂S
• MW: 223.29142165184
• CID: 770731
• Update Time: 2023-08-03

(2,4,6-Trimethylbenzene-1-sulfonyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, 2-[(2,4,6-trimethylphenyl)sulfonyl]-
• 2-(2,4,6-trimethylphenyl)sulfonylacetonitrile
• STL134799
• [(2,4,6-trimethylphenyl)sulfonyl]acetonitrile
• (2,4,6-Trimethylbenzene-1-sulfonyl)acetonitrile

• Inchi： 1S/C11H13NO2S/c1-8-6-9(2)11(10(3)7-8)15(13,14)5-4-12/h6-7H,5H2,1-3H3
• InChI Key： LDKITTFGGLFMDQ-UHFFFAOYSA-N
• SMILES： S(CC#N)(C1C(C)=CC(C)=CC=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 348
• Topological Polar Surface Area: 66.3